5-(1,1-Dimethoxy-ethyl)-pyrazin-2-ylamine

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 5-(1,1-dimethoxyethyl)pyrazin-2-amine
• InChI: InChI=1S/C8H13N3O2/c1-8(12-2,13-3)6-4-11-7(9)5-10-6/h4-5H,1-3H3,(H2,9,11)
• InChI Key: ATCLCYDXZGZECB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(C=N1)N)(OC)OC

Description

5-(1,1-Dimethoxy-ethyl)-pyrazin-2-ylamine is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of N-[5-(1,1-dimethoxy-ethyl)-pyrazin-2-yl]-2,2-dimethyl-propionamide (1.73 g, 6.47 mmol) in ethanol (13 mL) was treated with a 2N aqueous sodium hydroxide solution (11 mL, 22 mmol). The reaction was stirred at 25° C. for 63 h and then was heated at 65° C. for 1.5 h. The reaction mixture was then diluted with ethyl acetate (200 mL) and washed with a saturated aqueous sodium chloride solution (75 mL). The aqueous layer was back-extracted with ethyl acetate (100 mL). The combined organic layers were dried over magnesium sulfate, filtered, and concentrated in vacuo. Biotage chromatography (FLASH 40M, Silica, 4% methanol/methylene chloride) afforded impure 5-(1,1-dimethoxy-ethyl)-pyrazin-2-ylamine as a yellow solid. This material was re-purified via Biotage chromatography (FLASH 40L, Silica, 7/3 ethyl acetate/hexanes) to afford still impure 5-(1,1-dimethoxy-ethyl)-pyrazin-2-ylamine as a light yellow solid (880.4 mg, 74%) which used without further purification and characterization.

Synthesis routes and methods II

Procedure details